Cas no 279-43-6 (2,5,7-Triazabicyclo[2.2.1]heptane(9CI))

• Product Name: 2,5,7-Triazabicyclo[2.2.1]heptane(9CI)
• CAS No: 279-43-6
• MF: C₄H₉N₃
• MW: 99.1343600749969
• CID: 278679
• PubChem ID: 44562794
• Update Time: 2025-04-19

2,5,7-Triazabicyclo[2.2.1]heptane(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Triazabicyclo[2.2.1]heptane(9CI)
• Trimidine(8CI)
• 2,5,7-triazabicyclo[2.2.1]heptane
• CHEMBL450353
• Trimidine
• DTXSID20659493
• 279-43-6

• Inchi： 1S/C4H9N3/c1-3-6-2-4(5-1)7-3/h3-7H,1-2H2
• InChI Key： ADTOVHJRTOIPHI-UHFFFAOYSA-N
• SMILES： N1C2CNC1CN2

Computed Properties

• Exact Mass: 99.07977
• Monoisotopic Mass: 99.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 73
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.1A^2
• XLogP3: -1.2

Experimental Properties

• PSA: 36.09